5-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Overview
Description
5-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine is a chemical compound with the molecular formula C7H7ClN2O and a molecular weight of 170.6 . It is primarily used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves the reaction of this compound with sodium hydride in dibutyl ether and mineral oil for 3.5 hours under heating conditions . This is followed by the addition of 3,5-dibromo-4-methoxybenzoyl chloride and further heating for 24 hours .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring containing two nitrogen atoms at the 1 and 2 positions and an oxygen atom at the 3 position .Scientific Research Applications
Synthesis and Functionalization
The synthesis of functionalized pyrido[4,3-b][1,4]oxazine derivatives is a key area of research. Arrault et al. (2002) explored the synthesis of ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate, leading to compounds with potential for further chemical modification and exploration in medicinal chemistry (Arrault, Touzeau, Guillaumet, Leger, Jarry, & Mérour, 2002).
Potential Anticancer Agents
Research into the potential anticancer applications of pyrido[4,3-b][1,4]oxazines and related thiazines has been conducted. Temple et al. (1983) synthesized a series of 3- and 2,3-substituted ethyl (5-amino-2H-pyrido[4,3-b][1,4]oxazin-7-yl)carbamates and studied their effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia, indicating a potential for anticancer activity (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Ring Transformations and Novel Heterocyclic Systems
Kalogirou et al. (2015) investigated the cyclization reactions of specific precursors to produce novel heterocyclic systems, including benzo[b][1,2,3]dithiazolo[5,4-e][1,4]oxazine, showcasing the versatility of pyrido[4,3-b][1,4]oxazine derivatives in synthesizing complex molecular architectures with potential applications in drug discovery and materials science (Kalogirou, Michaelidou, Koyioni, & Koutentis, 2015).
Enantioselective Synthesis
Henry et al. (2004) reported the first enantioselective synthesis of 3-(hydroxymethyl)-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine derivatives from chiral glycidyl precursors, highlighting the importance of stereochemistry in the development of new compounds for pharmaceutical applications (Henry, Guillaumet, & Pujol, 2004).
Safety and Hazards
Safety data indicates that if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin, contaminated clothing should be removed immediately and the area should be washed off with soap and plenty of water . In case of eye contact, the eyes should be rinsed with pure water for at least 15 minutes . If ingested, the mouth should be rinsed with water and vomiting should not be induced . Medical attention should be sought immediately in all cases .
Properties
IUPAC Name |
5-chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O/c8-7-6-5(1-2-10-7)11-4-3-9-6/h1-2,9H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTGHJHYANOPEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743541 | |
Record name | 5-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00743541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1198154-67-4 | |
Record name | 5-Chloro-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00743541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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